Cas no 565459-83-8 (Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)-)

• Product Name: Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)-
• CAS No: 565459-83-8
• MF: C₁₀H₁₂F₂N₂S
• MW: 230.277487754822
• CID: 4039881
• PubChem ID: 21878138
• Update Time: 2025-04-22

Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)-
• 3,5-difluoro-4-thiomorpholinoaniline
• SCHEMBL3045642
• 3,5-Difluoro-4-(4-thiomorpholinyl)benzenamine
• 3,5-difluoro-4-(4-thiomorpholinyl)aniline
• 565459-83-8
• DB-378306
• AKOS010244050
• 3,5-Difluoro-4-thiomorpholin-4-yl-phenylamine
• JNVNXBAPAHAIQV-UHFFFAOYSA-N

• Inchi： 1S/C10H12F2N2S/c11-8-5-7(13)6-9(12)10(8)14-1-3-15-4-2-14/h5-6H,1-4,13H2
• InChI Key： JNVNXBAPAHAIQV-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(N2CCSCC2)C(F)=C1

Computed Properties

• Exact Mass: 230.06892589Da
• Monoisotopic Mass: 230.06892589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų